Cas no 1427185-61-2 ((6-bromopyridin-3-yl)methanesulfonyl chloride)

• Product Name: (6-bromopyridin-3-yl)methanesulfonyl chloride
• CAS No: 1427185-61-2
• MF: C₆H₅BrClNO₂S
• MW: 270.531398534775
• CID: 6562495
• PubChem ID: 119086136
• Update Time: 2025-06-15

(6-bromopyridin-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (6-bromopyridin-3-yl)methanesulfonyl chloride
• 3-Pyridinemethanesulfonyl chloride, 6-bromo-
• 6-Bromo-3-pyridinemethanesulfonyl chloride (ACI)

• Inchi： 1S/C6H5BrClNO2S/c7-6-2-1-5(3-9-6)4-12(8,10)11/h1-3H,4H2
• InChI Key： HEGVSJGDIVOIHK-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC=C1CS(Cl)(=O)=O

Experimental Properties

• Density: 1.833±0.06 g/cm3(Predicted)
• Boiling Point: 390.6±32.0 °C(Predicted)
• pka: -0.82±0.10(Predicted)

Additional information on (6-bromopyridin-3-yl)methanesulfonyl chloride

Comprehensive Overview of (6-bromopyridin-3-yl)methanesulfonyl chloride (CAS No. 1427185-61-2)

(6-bromopyridin-3-yl)methanesulfonyl chloride (CAS No. 1427185-61-2) is a highly specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a 6-bromopyridin-3-yl moiety and a reactive methanesulfonyl chloride group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions and its role in developing novel bioactive agents.

The compound's CAS No. 1427185-61-2 is a critical identifier for regulatory and procurement purposes, ensuring precise tracking in global supply chains. With the growing demand for high-purity intermediates, (6-bromopyridin-3-yl)methanesulfonyl chloride has gained attention in drug discovery and material science. Its applications extend to the development of small-molecule inhibitors and covalent probes, aligning with trends in targeted therapy and precision medicine.

In recent years, the compound has been explored for its potential in click chemistry and bioconjugation, addressing key challenges in proteomics and chemical biology. The 6-bromopyridin-3-yl group serves as a robust handle for further functionalization, while the methanesulfonyl chloride moiety enables efficient derivatization. This dual functionality positions the compound as a multipurpose building block for innovative research.

From an industrial perspective, (6-bromopyridin-3-yl)methanesulfonyl chloride is synthesized under stringent conditions to ensure high yield and low impurity. Advanced analytical techniques, such as HPLC and NMR spectroscopy, are employed to validate its purity and structural integrity. These quality control measures are essential for meeting the rigorous standards of GMP-compliant production and regulatory submissions.

The compound's relevance is further highlighted by its alignment with green chemistry principles. Researchers are optimizing synthetic routes to minimize waste and reduce energy consumption, reflecting the broader shift toward sustainable chemical manufacturing. This focus on eco-friendly processes resonates with the increasing emphasis on corporate sustainability and environmental responsibility.

In summary, (6-bromopyridin-3-yl)methanesulfonyl chloride (CAS No. 1427185-61-2) is a pivotal compound in modern chemical research. Its unique properties and broad applicability make it indispensable for advancing pharmaceutical innovation and agrochemical development. As the scientific community continues to explore its potential, this compound is poised to play a central role in shaping the future of molecular design and therapeutic discovery.